Cas no 161104-21-8 (1H-Benz[e]indene-6-propanoic acid, 3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-, (3S,3aS,5aR,6S,7S,9bS)-)

1H-Benz[e]indene-6-propanoic acid, 3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-, (3S,3aS,5aR,6S,7S,9bS)- structure
161104-21-8 structure
Product Name:1H-Benz[e]indene-6-propanoic acid, 3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-, (3S,3aS,5aR,6S,7S,9bS)-
CAS No:161104-21-8
MF:C30H48O2
MW:440.702042942417
CID:231381
Update Time:2024-03-01

1H-Benz[e]indene-6-propanoic acid, 3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-, (3S,3aS,5aR,6S,7S,9bS)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[e]indene-6-propanoicacid,3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-,(3S,3aS,5aR,6S,7S,9bS)-
    • 1H-Benz[e]indene-6-propanoicacid,3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-m
    • 1H-Benz[e]indene-6-propanoic acid,3-(1,5-dimethyl-4-hexenyl)-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-,[3S-[3a(R*),3aa,5aa,6a,7b,9bb]]-
    • 1H-Benz[e]indene-6-propanoicacid,3-[(1S)-1,5-dimethyl-4-hexenyl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-,(3S,3aS,5aR,6S,7S,9bS)- (9CI)
    • 3,4-Secolanosta-4(28),7,24-trien-3-oic acid, (13a,14b,17a,20S)-
    • Delevoyin A
    • 1H-Benz[e]indene-6-propanoic acid, 3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-, (3S,3aS,5aR,6S,7S,9bS)-
    • Inchi: 1S/C30H48O2/c1-20(2)10-9-11-22(5)24-14-18-30(8)26-13-12-23(21(3)4)28(6,17-16-27(31)32)25(26)15-19-29(24,30)7/h10,13,22-25H,3,9,11-12,14-19H2,1-2,4-8H3,(H,31,32)/t22-,23-,24-,25-,28-,29-,30+/m0/s1
    • InChI Key: CZQAPUYFUFOAPL-FOSHRBNYSA-N
    • SMILES: [C@H]1([C@@H](C)CC/C=C(/C)\C)[C@@]2(C)[C@@](C)(C3=CC[C@@H](C(C)=C)[C@](C)(CCC(O)=O)[C@@]3([H])CC2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • XLogP3: 11.075

1H-Benz[e]indene-6-propanoic acid, 3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-, (3S,3aS,5aR,6S,7S,9bS)- Related Literature

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd